Cas no 67382-31-4 (Poitediol)

Poitediol structure
Poitediol structure
Product Name:Poitediol
CAS No:67382-31-4
MF:C15H26O2
MW:238.365745067596
CID:2034606
Update Time:2025-03-11

Poitediol Chemical and Physical Properties

Names and Identifiers

    • Poitediol
    • 3aH-Cyclopentacyclooctene-3a,6-diol, decahydro-1,8,8-trimethyl-5-methylene-, (1R,3aS,6R,9aS)-rel-(-)-
    • Inchi: 1S/C15H26O2/c1-10-5-6-15(17)7-11(2)13(16)9-14(3,4)8-12(10)15/h10,12-13,16-17H,2,5-9H2,1,3-4H3
    • InChI Key: BCGDVSXIEJEXAS-UHFFFAOYSA-N
    • SMILES: CC1C2C(CC(C(CC(C2)(C)C)O)=C)(O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • XLogP3: 2.804

Experimental Properties

  • Density: 1.03±0.1 g/cm3(Predicted)
  • Boiling Point: 346.2±30.0 °C(Predicted)
  • pka: 14.83±0.70(Predicted)
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